Cas no 1260681-59-1 (5-(azetidin-3-yl)-2-bromopyridine)

• Product Name: 5-(azetidin-3-yl)-2-bromopyridine
• CAS No: 1260681-59-1
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 5799425
• PubChem ID: 129953113
• Update Time: 2025-05-25

5-(azetidin-3-yl)-2-bromopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-2-bromopyridine
• Pyridine, 5-(3-azetidinyl)-2-bromo-

• Inchi： 1S/C8H9BrN2/c9-8-2-1-6(5-11-8)7-3-10-4-7/h1-2,5,7,10H,3-4H2
• InChI Key： OYSILEZLEKEGMV-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(C2CNC2)C=C1

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• Boiling Point: 308.8±37.0 °C(Predicted)
• pka: 9.80±0.40(Predicted)

Additional information on 5-(azetidin-3-yl)-2-bromopyridine

5-(Azetidin-3-yl)-2-bromopyridine: A Comprehensive Overview

The compound 5-(azetidin-3-yl)-2-bromopyridine, also known by its CAS number 1260681-59-1, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science. In this article, we will delve into the properties, synthesis, and applications of this compound, as well as recent advancements in its research.

The structure of 5-(azetidin-3-yl)-2-bromopyridine consists of a pyridine ring substituted with an azetidine group at the 5-position and a bromine atom at the 2-position. The azetidine ring, a four-membered saturated ring containing one nitrogen atom, contributes to the molecule's versatility by offering unique electronic and steric properties. The bromine substituent at the 2-position further enhances the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of 5-(azetidin-3-yl)-2-bromopyridine in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules. For instance, the azetidine moiety has been shown to improve drug-like properties such as solubility and permeability, making it an attractive component in drug design. Additionally, the bromine substituent can serve as a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

In terms of synthesis, several methods have been developed to prepare 5-(azetidin-3-yl)-2-bromopyridine. One common approach involves the nucleophilic substitution of a bromopyridine derivative with an azetidine nucleophile. This reaction typically occurs under mild conditions, ensuring high yields and good selectivity. Researchers have also explored alternative routes, such as coupling reactions or cyclization processes, to synthesize this compound efficiently.

The applications of 5-(azetidin-3-yl)-2-bromopyridine extend beyond medicinal chemistry. Its unique electronic properties make it a valuable component in materials science, particularly in the development of advanced materials such as semiconductors and sensors. Recent studies have demonstrated its potential as a precursor for constructing two-dimensional materials with exceptional electronic properties.

In addition to its chemical applications, 5-(azetidin-3-yl)-2-bromopyridine has shown promise in biological systems. Researchers have investigated its interactions with various enzymes and proteins, revealing potential therapeutic applications. For example, derivatives of this compound have been tested for their ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The ongoing research into 5-(azetidin-3-yl)-2-bromopyridine continues to uncover new insights into its properties and applications. Collaborative efforts between chemists, biologists, and materials scientists are driving innovation in this field, paving the way for groundbreaking discoveries.